Cas no 552309-18-9 (N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide)

N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide structure
552309-18-9 structure
Product Name:N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide
CAS No:552309-18-9
MF:C17H21N3O4S
MW:363.431342840195
CID:5474966
Update Time:2025-05-21

N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-dimethoxyphenyl)-2-[(5-ethyl-6-methyl-4-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
    • N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide
    • Inchi: 1S/C17H21N3O4S/c1-5-12-10(2)18-17(20-16(12)22)25-9-15(21)19-13-7-6-11(23-3)8-14(13)24-4/h6-8H,5,9H2,1-4H3,(H,19,21)(H,18,20,22)
    • InChI Key: VTBCHEUOLLCEGZ-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(OC)C=C1OC)(=O)CSC1NC(C)=C(CC)C(=O)N=1

N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide Pricemore >>

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Additional information on N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide

Comprehensive Overview of N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide (CAS No. 552309-18-9)

In the realm of organic chemistry and pharmaceutical research, N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide (CAS No. 552309-18-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of sulfanylacetamide derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical development, and material science.

The molecular structure of N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide features a dihydropyrimidinone core, a motif frequently encountered in medicinal chemistry due to its resemblance to naturally occurring pyrimidines. The presence of 2,4-dimethoxyphenyl and sulfanylacetamide moieties further enhances its versatility, making it a subject of interest for synthetic modifications and structure-activity relationship (SAR) studies. Its CAS No. 552309-18-9 serves as a unique identifier in chemical databases, facilitating accurate retrieval and cross-referencing.

One of the most searched questions in the context of this compound is: "What are the potential applications of N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide?" Current research suggests its relevance in the development of enzyme inhibitors, particularly those targeting kinases and proteases, which are critical in disease pathways. Additionally, its agrochemical potential is being investigated, with studies focusing on its role as a precursor for novel pesticides or herbicides.

Another trending topic is the synthetic routes for CAS No. 552309-18-9. Organic chemists are exploring efficient and scalable methods to produce this compound, often leveraging microwave-assisted synthesis or catalytic protocols to improve yields and reduce environmental impact. Green chemistry principles are increasingly applied, aligning with global sustainability goals.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are also frequently queried in scientific forums. These parameters are crucial for its formulation in pharmaceutical or industrial applications. For instance, the logP value and hydrogen bonding capacity of N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide influence its absorption and distribution in biological systems.

In summary, N-(2,4-dimethoxyphenyl)-2-(5-ethyl-4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)sulfanylacetamide (CAS No. 552309-18-9) represents a promising scaffold in multiple scientific domains. Its structural complexity and functional diversity continue to inspire innovations, making it a focal point for future research and development efforts.

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